Cas no 2229596-86-3 (3-Bromo-2-ethynyl-4-methylthiophene)

• Product Name: 3-Bromo-2-ethynyl-4-methylthiophene
• CAS No: 2229596-86-3
• MF: C₇H₅BrS
• MW: 201.083599805832
• CID: 5787737
• PubChem ID: 165652984
• Update Time: 2023-12-26

3-Bromo-2-ethynyl-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ethynyl-4-methylthiophene
• EN300-1919865
• 2229596-86-3
• 3-Bromo-2-ethynyl-4-methylthiophene

• Inchi： 1S/C7H5BrS/c1-3-6-7(8)5(2)4-9-6/h1,4H,2H3
• InChI Key： DYOKXAPIVMURIS-UHFFFAOYSA-N
• SMILES： BrC1=C(C#C)SC=C1C

Computed Properties

• Exact Mass: 199.92953g/mol
• Monoisotopic Mass: 199.92953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.2Ų